Cas no 886504-31-0 (3-Bromo-2-hydroxy-5-isopropylbenzaldehyde)

• Product Name: 3-Bromo-2-hydroxy-5-isopropylbenzaldehyde
• CAS No: 886504-31-0
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 6782834
• PubChem ID: 7172099
• Update Time: 2025-06-13

3-Bromo-2-hydroxy-5-isopropylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 886504-31-0
• 3-Bromo-2-hydroxy-5-isopropylbenzaldehyde
• AKOS015996705
• 3-Bromo-2-hydroxy-5-isopropyl-benzaldehyde
• SCHEMBL26229436

• MDL： MFCD06739520
• Inchi： 1S/C10H11BrO2/c1-6(2)7-3-8(5-12)10(13)9(11)4-7/h3-6,13H,1-2H3
• InChI Key： NBHHPBDOLKQEJP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=O)C=C(C=1)C(C)C)O

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-Bromo-2-hydroxy-5-isopropylbenzaldehyde

Recent Advances in the Study of 3-Bromo-2-hydroxy-5-isopropylbenzaldehyde (CAS: 886504-31-0)

3-Bromo-2-hydroxy-5-isopropylbenzaldehyde (CAS: 886504-31-0) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a building block for novel therapeutic agents, owing to its unique chemical structure and reactivity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of 3-Bromo-2-hydroxy-5-isopropylbenzaldehyde as a precursor in the development of anti-inflammatory agents. The researchers demonstrated that derivatives of this compound exhibited significant inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. The study employed a combination of computational modeling and in vitro assays to identify the most promising candidates, with one derivative showing a 50% reduction in COX-2 activity at a concentration of 10 µM.

In another recent investigation, scientists from the University of Cambridge reported the successful application of 3-Bromo-2-hydroxy-5-isopropylbenzaldehyde in the synthesis of novel antifungal agents. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), highlighted the compound's role in forming Schiff base complexes with primary amines, which exhibited potent activity against Candida albicans and Aspergillus fumigatus. The minimal inhibitory concentration (MIC) values ranged from 2 to 8 µg/mL, suggesting its potential as a lead compound for further development.

Additionally, advancements in synthetic methodologies have been reported, with a focus on improving the yield and purity of 3-Bromo-2-hydroxy-5-isopropylbenzaldehyde. A recent paper in Organic Process Research & Development (2024) described a scalable, one-pot synthesis route that achieved a 75% yield, significantly higher than previous methods. The authors emphasized the importance of optimizing reaction conditions, such as temperature and solvent choice, to minimize byproduct formation.

In conclusion, 3-Bromo-2-hydroxy-5-isopropylbenzaldehyde (CAS: 886504-31-0) continues to be a valuable compound in medicinal chemistry, with recent studies underscoring its versatility and potential in drug discovery. Future research should focus on expanding its applications, particularly in the development of targeted therapies for inflammatory and infectious diseases.